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Compound of Interest

Compound Name: N-Chloroacetamide

Cat. No.: B3344158 Get Quote

CAS Number: 598-49-2 Molecular Formula: C₂H₄ClNO Molecular Weight: 93.51 g/mol

SMILES: CC(=O)NCl

This technical guide provides an in-depth overview of N-Chloroacetamide, a versatile reagent

with significant applications in chemical biology, organic synthesis, and drug development. The

document is intended for researchers, scientists, and professionals in these fields, offering

detailed information on its chemical properties, synthesis, and key applications, with a focus on

its utility as a covalent modifier of proteins.

Physicochemical and Structural Data
N-Chloroacetamide is a reactive compound characterized by the presence of an electrophilic

chlorine atom attached to the nitrogen of an acetamide group. This structural feature is central

to its chemical reactivity, particularly its ability to act as an alkylating agent.
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Property Value Reference

CAS Number 598-49-2 [1][2][3][4]

Molecular Formula C₂H₄ClNO [1][2][3]

Molecular Weight 93.51 g/mol [1][3]

Canonical SMILES CC(=O)NCl [1]

Physical Description
Colorless to pale yellow

crystals
[5]

Melting Point 111.5 °C

Boiling Point ~225 °C (decomposes) [5]

Solubility in Water 90,000 mg/L at 25 °C [5]

logP -0.53 [5]

Synthesis of N-Chloroacetamide and Derivatives
N-Chlorination of Acetamide
A common method for the synthesis of N-chloroamides involves the direct N-chlorination of the

corresponding amide using a chlorinating agent.

Experimental Protocol: N-Chlorination using Oxone® and Sodium Chloride[6]

This procedure describes a general method for the N-chlorination of amides.

Reagents:

Amide (substrate)

Oxone® (Potassium peroxymonosulfate)

Sodium Chloride (NaCl)

Wet Alumina
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Chloroform (solvent)

Procedure:

To a well-stirred suspension of NaCl (5 mmol) and wet alumina (5 g) in chloroform (20

mL), add Oxone® (5 mmol).

Heat the mixture at 45 °C for 5 minutes.

Add the amide substrate (5 mmol) to the reaction mixture.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture.

Wash the solid residue with chloroform.

Combine the organic filtrates and evaporate the solvent under reduced pressure.

Purify the crude product by chromatography on Al₂O₃ (activity III, eluent: dichloromethane)

to afford the desired N-chloro derivative.[6]

Synthesis of N-Aryl-2-chloroacetamides
N-Aryl-2-chloroacetamides are important synthetic intermediates and can be prepared by the

chloroacetylation of anilines.[7]

Experimental Protocol: Chloroacetylation of Substituted Anilines[7]

Reagents:

Substituted Aniline

Chloroacetyl chloride

Acetic acid (solvent) or Benzene and Triethylamine

Procedure (in Acetic Acid):
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Dissolve the substituted aniline in glacial acetic acid.

Add chloroacetyl chloride dropwise to the solution while stirring.

Continue stirring at room temperature until the reaction is complete (monitored by TLC).

Pour the reaction mixture into ice-water to precipitate the product.

Filter the solid, wash with water, and dry to obtain the N-aryl-2-chloroacetamide.[7]

Reaction Mechanisms and Applications
The primary mode of action of N-chloroacetamide in a biological context is its reaction with

nucleophilic residues on proteins, most notably cysteine.

Covalent Modification of Cysteine Residues
N-Chloroacetamide acts as an electrophile, where the carbon atom adjacent to the chlorine is

susceptible to nucleophilic attack. The thiol group of a cysteine residue is a potent nucleophile

and reacts with N-chloroacetamide via a bimolecular nucleophilic substitution (SN2)

mechanism.[1] This reaction results in the formation of a stable thioether bond, covalently

linking the acetamide moiety to the protein.[1]

Caption: SN2 reaction mechanism of N-Chloroacetamide with a cysteine thiolate.

This covalent and irreversible binding is a key feature exploited in various applications,

including the development of covalent inhibitors and chemical probes.

Applications in Drug Development and Chemical
Biology

Covalent Inhibitors: The ability of N-chloroacetamide to covalently modify cysteine residues

makes it a valuable "warhead" for designing targeted covalent inhibitors. By incorporating the

chloroacetamide moiety into a molecule that selectively binds to a target protein, researchers

can achieve potent and durable inhibition.[8] For instance, chloroacetamide-based

compounds have been investigated as potential inhibitors of cancer stem cells and the

TEAD-YAP1 protein-protein interaction.[8][9]
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Chemical Probes: N-Chloroacetamide derivatives are utilized as chemical probes to identify

and study protein targets. Bifunctional probes containing a chloroacetamide group for

covalent capture and a bioorthogonal handle (e.g., an azide or alkyne) for subsequent

labeling with a reporter tag (e.g., a fluorophore or biotin) are powerful tools for activity-based

protein profiling and target identification.[10][11]

Bifunctional Probe
(N-Chloroacetamide + Reporter)

Covalent Probe-Protein Complex

Target Protein
(with Cysteine)

Covalent
Bonding

Bioorthogonal 'Click' Chemistry Labeled Protein Complex

Addition of
Reporter Tag Downstream Analysis

(e.g., SDS-PAGE, Mass Spec)

Click to download full resolution via product page

Caption: Workflow for using an N-Chloroacetamide-based chemical probe.

Bioconjugation: Chloroacetamide chemistry is employed for the site-specific modification of

proteins and peptides, particularly for labeling with fluorescent dyes, polyethylene glycol

(PEG), or other moieties.[1] The reaction with cysteine is relatively specific under controlled

pH conditions.

Antimicrobial and Other Biological Activities
N-substituted chloroacetamides have demonstrated a range of biological activities, including

antimicrobial, fungicidal, and herbicidal properties.[12][13] Their mechanism of action is often

attributed to the alkylation of essential biomolecules in pathogens.

Quantitative Data
The reactivity of N-chloroacetamide and its derivatives can be quantified by second-order rate

constants.
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Electrophile Nucleophile
Rate
Constant
(k) (M⁻¹s⁻¹)

Temperatur
e (°C)

pH Reference

Chloroaceta

mide
Cysteine 0.217 30 7.0 [1]

Chloroaceta

mide

Mercaptoacet

ic acid
0.117 30 7.0 [1]

Safety Considerations
N-Chloroacetamide and its derivatives are reactive alkylating agents and should be handled

with appropriate safety precautions. They can be irritants and are potentially toxic.[5] Always

consult the Safety Data Sheet (SDS) before use and work in a well-ventilated fume hood with

personal protective equipment. Solutions of acetamide may be explosive under certain

conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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